Cas no 92192-06-8 (ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 92192-06-8
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 2153945
• PubChem ID: 683991
• Update Time: 2025-05-21

ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-benzamido-4-methylthiazole-5-carboxylate
• ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate
• DB-370208
• ethyl 4-methyl-2-[(phenylcarbonyl)amino]-1,3-thiazole-5-carboxylate
• SCHEMBL3584407
• 92192-06-8
• SR-01000396156
• Oprea1_301570
• AKOS000666400
• STK215786
• HSPXTLSMHAEJLA-UHFFFAOYSA-N
• AB00075119-01
• SR-01000396156-1
• F0014-0296
• ethyl 4-methyl-2-(phenylcarbonylamino)-1,3-thiazole-5-carboxylate
• Z30386762
• Oprea1_104696

• Inchi： 1S/C14H14N2O3S/c1-3-19-13(18)11-9(2)15-14(20-11)16-12(17)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,15,16,17)
• InChI Key： HSPXTLSMHAEJLA-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)OCC)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 290.07251349Da
• Monoisotopic Mass: 290.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate

Exploring Ethyl 2-Benzamido-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 92192-06-8): Properties, Applications, and Market Insights

Ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate (CAS 92192-06-8) is a specialized organic compound with a unique molecular structure combining a thiazole core, a benzamide group, and an ester functionality. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The thiazole ring is a key structural motif in bioactive molecules, making derivatives like this valuable for drug discovery and material science applications.

The chemical formula of ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate is C₁₄H₁₄N₂O₃S, with a molecular weight of 290.34 g/mol. Its structure features a methyl group at the 4-position of the thiazole ring, enhancing its stability and influencing its reactivity. The benzamide moiety contributes to potential hydrogen bonding interactions, which are crucial in biological systems. Researchers are particularly interested in how modifications to this structure could yield compounds with improved bioactivity or material properties.

Recent studies highlight the growing demand for thiazole derivatives in medicinal chemistry, driven by their presence in FDA-approved drugs. For instance, thiazole-containing compounds are found in antibiotics, antivirals, and anticancer agents. This has led to increased searches for "thiazole synthesis" and "benzamide-thiazole hybrids" in scientific databases, reflecting the compound's relevance in current research trends. The ester group in ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate also offers opportunities for further chemical transformations, making it a flexible building block.

In agrochemical applications, thiazole derivatives are explored for their potential as fungicides or plant growth regulators. The methyl-thiazole component may contribute to lipophilicity, affecting how these compounds interact with biological membranes. Environmental scientists are investigating whether such structures can be optimized for lower ecological impact while maintaining efficacy—a topic frequently searched in relation to "green chemistry" and "sustainable agrochemicals."

The synthesis of ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate typically involves condensation reactions between benzoyl isothiocyanate and ethyl 2-amino-4-methylthiazole-5-carboxylate. Process chemists are optimizing these methods to improve yields and reduce waste, aligning with industry demands for "cost-effective synthetic routes." Analytical techniques like HPLC and NMR are essential for characterizing this compound and ensuring purity, especially when used as a reference standard.

Market analysts note steady growth in the fine chemicals sector, where compounds like CAS 92192-06-8 serve as intermediates. Pharmaceutical companies in Asia-Pacific regions are particularly active in filing patents involving thiazole-carboxylate derivatives, suggesting expanding applications. Meanwhile, academic researchers are probing the compound's potential in "metal-organic frameworks" (MOFs) for catalytic or sensing purposes—a hot topic in materials science circles.

Quality control is paramount when working with ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate. Reputable suppliers provide certificates of analysis detailing parameters like melting point (typically 150-155°C) and chromatographic purity. Storage recommendations usually suggest cool, dry conditions away from light to preserve stability. These practical considerations are frequently searched by laboratory technicians and procurement specialists evaluating "high-purity chemical intermediates."

Future research directions may explore the compound's utility in "click chemistry" applications or as a precursor for fluorescent probes. The thiazole-benzamide scaffold's ability to participate in diverse chemical reactions makes it attractive for developing new molecular tools. As synthetic methodologies advance, derivatives of CAS 92192-06-8 could find roles in emerging fields like "theranostics" (combined therapy and diagnostics) or "bioorthogonal chemistry."

For researchers considering ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate, understanding its spectral properties is crucial. The compound exhibits characteristic IR absorptions for amide carbonyl (~1650 cm^-1) and ester carbonyl (~1700 cm^-1) groups. In ¹H NMR, signals appear around δ 1.3 (ester CH₃), 2.5 (thiazole CH₃), and 7.4-8.0 ppm (aromatic protons). These features help distinguish it from similar thiazole carboxylates during structural verification.

Regulatory status varies by region, but CAS 92192-06-8 generally falls under standard laboratory chemical classifications. Users should consult "REACH compliance" guidelines or local regulations for specific handling requirements. The compound's relatively high melting point suggests lower volatility compared to some analogs, potentially simplifying workplace safety measures—a practical consideration for industrial-scale applications.

In conclusion, ethyl 2-benzamido-4-methyl-1,3-thiazole-5-carboxylate represents an intriguing case study in heterocyclic chemistry with cross-disciplinary relevance. Its balanced properties—moderate polarity from the ester group, aromatic character from the benzamide, and the electron-rich thiazole ring—make it adaptable for multiple research trajectories. As synthetic and analytical technologies progress, this compound will likely continue attracting attention in both academic and industrial settings.